Cas no 2034332-37-9 (N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide)

• Product Name: N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide
• CAS No: 2034332-37-9
• MF: C₂₁H₂₀Cl₂N₄O₃
• MW: 447.314502716064
• CID: 5551086
• Update Time: 2025-07-14

N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide

• Inchi： 1S/C21H20Cl2N4O3/c22-17-7-6-14(12-18(17)23)24-20(29)25-10-8-15(9-11-25)26-13-19(28)27(21(26)30)16-4-2-1-3-5-16/h1-7,12,15H,8-11,13H2,(H,24,29)
• InChI Key： FDZXKKHKTCXNBN-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(Cl)C(Cl)=C2)=O)CCC(N2C(=O)N(C3=CC=CC=C3)C(=O)C2)CC1

Additional information on N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide

Comprehensive Overview of N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide (CAS No. 2034332-37-9)

N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide, with the CAS number 2034332-37-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine core with dichlorophenyl and phenylimidazolidinone moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its framework for designing novel therapeutic agents.

In recent years, the demand for highly specific small molecules like N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's dichlorophenyl group is known to enhance binding affinity to certain biological targets, while the imidazolidinone ring contributes to its stability and metabolic resistance. These attributes make it a promising candidate for further exploration in kinase inhibition and receptor modulation, areas that are currently at the forefront of cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the preparation of CAS 2034332-37-9 involves multi-step organic reactions, including amide coupling and cyclization strategies. The compound's piperidine-carboxamide backbone is a common motif in many FDA-approved drugs, underscoring its relevance in medicinal chemistry. Laboratories focusing on high-throughput screening often include derivatives of this compound in their libraries to identify new bioactive leads. Additionally, its structural analogs are being investigated for their potential in addressing antibiotic resistance, a critical global health challenge.

The growing interest in N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide is also reflected in its frequent appearance in patent literature and academic publications. Its CAS number 2034332-37-9 serves as a key identifier for researchers tracking its development across databases like PubChem and Reaxys. As the scientific community continues to explore its pharmacokinetic properties and toxicity profiles, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.

Beyond its pharmaceutical potential, N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide is also a valuable tool for chemical biology studies. Its ability to interact with specific enzyme active sites makes it a useful probe for understanding signal transduction pathways. With the rise of AI-driven drug discovery, compounds like this are increasingly being analyzed through computational modeling to predict their interactions with biological targets, accelerating the pace of drug development cycles.

In summary, N-(3,4-dichlorophenyl)-4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidine-1-carboxamide (CAS 2034332-37-9) represents a fascinating intersection of organic synthesis, medicinal chemistry, and biotechnology. Its multifaceted applications and structural versatility ensure its continued relevance in both academic and industrial research settings. As the scientific community delves deeper into its properties, this compound is likely to emerge as a cornerstone in the development of next-generation therapeutics.